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Compound of Interest

Compound Name:
8-(Trifluoromethoxy)quinolin-5-

amine

CAS No.: 1072944-53-6

Cat. No.: B581238

Get Quote

Executive Summary
Compound: 8-(Trifluoromethoxy)quinolin-5-amine CAS: 1072944-53-6 Molecular Formula: C

H

F

N

O Molecular Weight: 228.17 g/mol [1]

This guide provides a structural and functional analysis of 8-(Trifluoromethoxy)quinolin-5-
amine, a critical intermediate in the synthesis of advanced antimalarials and kinase inhibitors. It

serves as a lipophilic, metabolically stable bioisostere to the traditional 8-methoxyquinolin-5-

amine scaffold found in primaquine-class therapeutics.

The primary value of the 8-trifluoromethoxy (-OCF
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) substituent lies in its unique electronic and physicochemical profile: it offers superior
metabolic stability compared to methoxy (-OCH

) groups (preventing O-demethylation) while maintaining high lipophilicity (Hansch

= +1.[2]04) to enhance membrane permeability.

Structural Analysis & Spectroscopic Signature[3][4]
Accurate characterization of this fluorinated scaffold requires a multi-modal approach. The

presence of the -OCF

group introduces distinct spectroscopic markers that differentiate it from its -CF

and -OCH

analogs.

Nuclear Magnetic Resonance (NMR) Profiling
The following characteristic signals are diagnostic for validating the structural integrity of the

5,8-disubstituted quinoline core.

F NMR (Diagnostic):

Signal: Singlet at -57.0 to -59.0 ppm.

differentiation: Distinct from the -CF

analog (typically -60 to -63 ppm). The oxygen atom deshields the fluorine nuclei slightly
less than the direct aryl attachment in -CF

, but the shift is highly sensitive to the electronic environment of the quinoline ring.

H NMR (Aromatic Region):

H-2, H-3, H-4 (Pyridine Ring): Typical quinoline pattern. H-2 doublet/doublet-of-doublets

(dd) at ~8.8 ppm; H-3 dd at ~7.4 ppm; H-4 dd at ~8.2 ppm.

H-6, H-7 (Benzene Ring): The 5,8-substitution pattern leaves two ortho-coupled protons.

Expect a pair of doublets (
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Hz) in the 6.8–7.5 ppm range. The 5-amino group significantly shields H-6 (upfield shift).

C NMR:

C-OCF

: A quartet (

Hz) around 120 ppm, often overlapping with aromatic signals but distinguishable by its
coupling constant.

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode (

).

Observed Mass: 229.17 Da.

Fragmentation Pattern: Loss of HF (20 Da) or OCF

(85 Da) are common fragmentation pathways under high collision energy, confirming the
fluorinated ether linkage.

Physicochemical Comparison: The "Fluorine Effect"
The decision to use the 8-OCF

variant over the 8-CF

or 8-OMe alternatives is driven by specific physicochemical requirements.

Comparative Data Table
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Feature

8-(Trifluoromethoxy)

(-OCF

)

8-(Trifluoromethyl) (-
CF

)

8-Methoxy (-OCH

)

CAS Number 1072944-53-6 161431-57-8 N/A (Analogous)

Electronic Effect
Strong EWG (

= 0.35)

Strong EWG (

= 0.54)
Electron Donor (EDG)

Lipophilicity (Hansch

)
+1.04 (Highest) +0.88 -0.02

Metabolic Stability
High (Blocks

oxidation)

High (Chemically

inert)

Low (O-demethylation

prone)

Conformation
Orthogonal/Twisted

(O-C bond)
Rotational Freedom Planar/Coplanar

pKa (Quinoline N)
~3.5 (Reduced

basicity)
~3.0 (Highly reduced) ~5.0 (Base stabilizing)

Key Insights
Metabolic Blockade: The -OCH

group is a metabolic "soft spot," susceptible to CYP450-mediated O-dealkylation. The -OCF

group is bioisosteric but metabolically inert, extending the drug's half-life (

).

Basicity Modulation: Both fluorinated groups lower the pKa of the quinoline nitrogen

compared to the methoxy analog. This impacts lysosomal trapping (a key mechanism for

antimalarials), potentially altering the volume of distribution (

).

Lipophilicity: The -OCF
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analog is the most lipophilic, facilitating passive transport across the blood-brain barrier
(BBB) or parasite membranes.

Experimental Protocols
Synthesis Workflow (Proposed Route)
Direct synthesis often starts from 2-(trifluoromethoxy)aniline via the Skraup reaction, followed

by nitration and reduction.

Step 1: Construction of Quinoline Core (Skraup Reaction)

Reagents: 2-(Trifluoromethoxy)aniline, Glycerol, Conc. H

SO

, Sodium m-nitrobenzenesulfonate (oxidant).

Conditions: Reflux at 140°C for 4 hours.

Mechanism: Dehydration of glycerol to acrolein

Michael addition of aniline

Cyclization

Oxidation.

Product: 8-(Trifluoromethoxy)quinoline.[1][3][4]

Step 2: Regioselective Nitration

Reagents: Fuming HNO

, Conc. H

SO

.

Conditions: 0°C to RT.
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Selectivity: The 5- and 8-positions are most reactive towards electrophilic aromatic

substitution. With position 8 blocked, nitration occurs predominantly at position 5.

Product: 5-Nitro-8-(trifluoromethoxy)quinoline.

Step 3: Reduction to Amine

Reagents: H

(Pd/C) or Fe/NH

Cl.

Conditions: Ethanol/Water reflux (Fe reduction) or RT (Hydrogenation).

Product:8-(Trifluoromethoxy)quinolin-5-amine.[1][4]

Visualization of Synthesis Pathway

2-(Trifluoromethoxy)aniline Skraup Cyclization
(Glycerol, H2SO4, Oxidant) 8-(Trifluoromethoxy)quinoline Nitration

(HNO3/H2SO4) 5-Nitro-8-(trifluoromethoxy)quinoline Reduction
(H2, Pd/C or Fe/NH4Cl) 8-(Trifluoromethoxy)quinolin-5-amine

Click to download full resolution via product page

Caption: Figure 1. Step-wise synthetic pathway from aniline precursor to final amine product,

highlighting key reaction types.

Comparative Performance Logic
To select the correct analog for your study, follow this decision logic based on the "Fluorine

Effect" on quinoline scaffolds.
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Primary Optimization Goal

Increase Metabolic Stability?

Maximize Lipophilicity?

Yes

Select: 8-Methoxy
(-OMe)

No (Cost priority)

Retain H-Bond Acceptor?

No

Select: 8-(Trifluoromethoxy)
(-OCF3)

Yes (Max LogP)

Select: 8-(Trifluoromethyl)
(-CF3)

Moderate Increase

No Yes

Click to download full resolution via product page

Caption: Figure 2. Decision tree for selecting between -OCF3, -CF3, and -OMe analogs based

on medicinal chemistry requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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